Cas no 59234-40-1 (CIS-2,6-PIPERIDINE DICARBOXYLIC ACID)

• Product Name: CIS-2,6-PIPERIDINE DICARBOXYLIC ACID
• CAS No: 59234-40-1
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• MDL: MFCD00057332
• CID: 949851
• PubChem ID: 10942932
• Update Time: 2025-06-08

CIS-2,6-PIPERIDINE DICARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• CIS-2,6-PIPERIDINE DICARBOXYLIC ACID
• cis-piperidine-2,6-dicarboxylic acid
• SCHEMBL68389
• MFCD00057332
• D83887
• EN300-25983467
• CS-0132152
• CHEMBL124513
• CIS-2,6-PIPERIDINE-DICARBOXYLIC ACID
• 59234-40-1
• BS-51708
• cis-2,6-piperidinedicarboxylic acid
• 429661-20-1
• (2S,6R)-piperidine-2,6-dicarboxylic acid
• (2R,6S)-piperidine-2,6-dicarboxylic acid

• MDL： MFCD00057332
• Inchi： 1S/C7H11NO4/c9-6(10)4-2-1-3-5(8-4)7(11)12/h4-5,8H,1-3H2,(H,9,10)(H,11,12)/t4-,5+
• InChI Key： SOOPBZRXJMNXTF-SYDPRGILSA-N
• SMILES： OC([C@H]1CCC[C@@H](C(=O)O)N1)=O

Computed Properties

• Exact Mass: 173.06880783g/mol
• Monoisotopic Mass: 173.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 86.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on CIS-2,6-PIPERIDINE DICARBOXYLIC ACID

Recent Advances in CIS-2,6-PIPERIDINE DICARBOXYLIC ACID (CAS 59234-40-1) Research: A Comprehensive Review

CIS-2,6-Piperidine dicarboxylic acid (CAS 59234-40-1) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile building block in medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in creating novel GABA receptor modulators, with particular promise for neurological disorders. The rigid piperidine scaffold provides excellent conformational control, while the dicarboxylic acid functionality enables diverse derivatization strategies.

In terms of synthetic approaches, researchers at MIT developed an improved catalytic asymmetric synthesis method in 2024, achieving >99% enantiomeric purity of CIS-2,6-Piperidine dicarboxylic acid. This breakthrough addresses previous challenges in obtaining the compound in optically pure form, opening new possibilities for chiral drug development.

Pharmacological investigations have revealed interesting properties. A recent Nature Chemical Biology study (2024) showed that derivatives of CIS-2,6-Piperidine dicarboxylic acid exhibit selective inhibition of bacterial amino acid transporters, suggesting potential as novel antibiotics. The compound's ability to mimic natural amino acid structures while resisting metabolic breakdown appears central to this activity.

Structural biology studies utilizing X-ray crystallography have provided detailed insights into the molecular interactions of CIS-2,6-Piperidine dicarboxylic acid derivatives. Research published in PNAS (2023) elucidated how these compounds bind to allosteric sites on protein targets, offering new avenues for designing selective enzyme inhibitors.

From a drug delivery perspective, the compound's physicochemical properties present both opportunities and challenges. Its high water solubility facilitates formulation, while the zwitterionic nature at physiological pH may limit membrane permeability. Current research is exploring prodrug strategies to overcome these limitations.

The safety profile of CIS-2,6-Piperidine dicarboxylic acid appears favorable based on preliminary toxicology studies. A 2024 report in Chemical Research in Toxicology found no significant cytotoxicity at therapeutic concentrations, though further in vivo studies are warranted.

Looking forward, several pharmaceutical companies have included CIS-2,6-Piperidine dicarboxylic acid derivatives in their preclinical pipelines, particularly for CNS disorders and infectious diseases. The compound's versatility suggests it may become an increasingly important scaffold in drug discovery efforts.

In conclusion, recent advances in the understanding and application of CIS-2,6-Piperidine dicarboxylic acid (59234-40-1) demonstrate its growing importance in medicinal chemistry. Continued research into its structure-activity relationships and therapeutic potential is likely to yield valuable new drug candidates in the coming years.